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Compound of Interest

Compound Name: 2-Chloromethyl-4,6-dinitrophenol

CAS No.: 2534-09-0

Cat. No.: B13742456

Get Quote

Status: Active Support Guide Compound ID: 2-Chloromethyl-4,6-dinitrophenol (CAS 2534-

09-0) Primary Hazard: Hydrolytic Instability / Alkylating Agent / Toxic Uncoupler

PART 1: The Degradation Mechanism (Why It Fails)
To prevent degradation, you must understand the molecular "weak link." This compound is a

nitro-substituted benzyl chloride. While the nitro groups on the ring stabilize the aromatic

system, the chloromethyl group (-CH₂Cl) at the ortho position is highly susceptible to

nucleophilic attack by water (hydrolysis).

The Hydrolysis Cascade
Moisture is the primary antagonist. Upon contact with water (even atmospheric humidity), the

chloromethyl group hydrolyzes to form 2-hydroxymethyl-4,6-dinitrophenol and Hydrochloric

Acid (HCl).

The Vicious Cycle: The released HCl is a gas in the headspace. It does not catalyze the

reaction (which is nucleophilic), but it creates an acidic, corrosive microenvironment that can

degrade septa/caps, leading to more moisture ingress.
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Shock Sensitivity Risk: If stored in metal containers or handled with metal spatulas, the

acidic phenol can react to form metal picrates/phenulates, which are highly shock-sensitive

explosives.

Degradation Pathway Diagram
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Figure 1: The primary degradation pathway is the hydrolysis of the chloromethyl group,

releasing HCl. A secondary critical hazard is the formation of explosive salts upon contact with

metals.

PART 2: Storage Protocol (The "Zero-Moisture"
System)
Do not treat this as a standard organic solid. Use the Argon-Cold-Glass protocol.
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Parameter Specification Scientific Rationale

Temperature -20°C (Frozen)

Arrhenius equation dictates

that lowering temperature

significantly retards the rate of

hydrolysis and thermal

decomposition.

Atmosphere Argon (Ar) or Nitrogen (N₂)

Displaces oxygen and, more

importantly, atmospheric

moisture. Argon is heavier than

air and provides a better

"blanket" for solids.

Humidity < 10% RH (Desiccator)

The compound is hygroscopic.

Any absorbed water

immediately initiates the

hydrolysis cascade shown in

Figure 1.

Light Dark / Amber Glass

Nitro compounds are

susceptible to photolytic

reduction (turning dark

brown/red) under UV/Vis light

exposure.

Physical Containment
Vessel: Use glass or Teflon (PTFE) containers only.

Cap: Use a phenolic cap with a Teflon-faced liner. Do not use standard pulp/vinyl liners, as

the HCl byproduct can degrade them.

Outer Secondary: Place the primary vial inside a secondary jar containing active desiccant

(e.g., Drierite or silica gel with indicator) and store the entire assembly in the freezer.

Handling (The "No-Metal" Rule)
Tooling: NEVER use metal spatulas. Use porcelain, glass, or PTFE-coated scoops.
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Reasoning: The dinitrophenol moiety is acidic.[1] Contact with metals (especially iron,

copper, or aluminum) can generate metal dinitrophenulates, which are friction-sensitive

explosives similar to picric acid salts.

PART 3: Troubleshooting & FAQs
Q1: The yellow powder has turned orange/reddish-
brown. Is it still usable?
Diagnosis: Likely Photodegradation or Surface Oxidation.

Technical Insight: Dinitrophenols darken upon exposure to light due to the formation of

nitronic acids or azo-dimers.

Action: Check the melting point.[1][2] If the melting point is depressed by >2°C compared to

the CoA, the bulk purity is compromised. If the color change is superficial, recrystallization

may be possible, but for analytical standards, discard the lot.

Q2: When I opened the vial, I smelled a sharp, acrid odor
(like vinegar or pool acid).
Diagnosis:Advanced Hydrolysis.

Technical Insight: The smell is HCl gas escaping, indicating that moisture has entered the

vial and hydrolyzed the chloromethyl group.

Action: The reagent is degraded. Do not use. The presence of free HCl means the

stoichiometry of the reagent is lost, and the "active" chloromethyl alkylating group is gone.

Q3: The material has clumped into a hard cake. Can I
grind it?
Diagnosis:Moisture Absorption.

Safety Warning:DO NOT GRIND.
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Technical Insight: Caking indicates water absorption. Grinding a nitro-aromatic compound

that potentially contains friction-sensitive degradation products (or is simply dry and reactive)

presents an explosion hazard.

Action: Dissolve the entire cake in the reaction solvent (if compatible) and determine

concentration analytically, or dispose of the material as hazardous waste.

Q4: Can I store a stock solution instead of the solid?
Answer: Yes, but with strict solvent limitations.

Recommended: Anhydrous Dichloromethane (DCM) or Ethyl Acetate. Store at -20°C over

molecular sieves (3Å or 4Å).

Forbidden: Do NOT store in alcohols (Methanol/Ethanol) or DMSO.

Reason: The chloromethyl group will alkylate the solvent (solvolysis), converting your

reagent into an ether (e.g., methoxymethyl-dinitrophenol) within hours to days.

PART 4: Emergency Disposal & Safety
Health Hazard: This compound uncouples oxidative phosphorylation.[1] Ingestion, inhalation, or

skin contact can cause fatal hyperthermia (rapid overheating). There is no specific antidote.

Disposal Protocol:

Quench: Slowly add the solid to a large volume of dilute aqueous ammonia (5%) or sodium

hydroxide (1M). This hydrolyzes the chloromethyl group and converts the phenol to the

water-soluble phenolate salt.

Waste Stream: The resulting solution is a toxic, nitro-organic waste. It must be incinerated.

Do not pour down the drain.

Spills: Do not sweep dry dust (dust explosion risk). Cover with wet sand or vermiculite before

collecting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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